molecular formula C27H31N9O4 B12051909 3-(4-amino-1,2,5-oxadiazol-3-yl)-N-[(E)-[3-ethoxy-4-[(4-methylphenyl)methoxy]phenyl]methylideneamino]-5-(pyrrolidin-1-ylmethyl)triazole-4-carboxamide CAS No. 478251-27-3

3-(4-amino-1,2,5-oxadiazol-3-yl)-N-[(E)-[3-ethoxy-4-[(4-methylphenyl)methoxy]phenyl]methylideneamino]-5-(pyrrolidin-1-ylmethyl)triazole-4-carboxamide

Cat. No.: B12051909
CAS No.: 478251-27-3
M. Wt: 545.6 g/mol
InChI Key: VUBNIHIQOGKCRV-WKULSOCRSA-N
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Description

This compound is a triazole-4-carboxamide derivative featuring a 4-amino-1,2,5-oxadiazole (oxadiazolamine) substituent at position 3 and a pyrrolidin-1-ylmethyl group at position 5 of the triazole core. The N-substituent includes an imine-linked aromatic system with ethoxy and 4-methylbenzyloxy groups on the phenyl ring.

Properties

CAS No.

478251-27-3

Molecular Formula

C27H31N9O4

Molecular Weight

545.6 g/mol

IUPAC Name

3-(4-amino-1,2,5-oxadiazol-3-yl)-N-[(E)-[3-ethoxy-4-[(4-methylphenyl)methoxy]phenyl]methylideneamino]-5-(pyrrolidin-1-ylmethyl)triazole-4-carboxamide

InChI

InChI=1S/C27H31N9O4/c1-3-38-23-14-20(10-11-22(23)39-17-19-8-6-18(2)7-9-19)15-29-31-27(37)24-21(16-35-12-4-5-13-35)30-34-36(24)26-25(28)32-40-33-26/h6-11,14-15H,3-5,12-13,16-17H2,1-2H3,(H2,28,32)(H,31,37)/b29-15+

InChI Key

VUBNIHIQOGKCRV-WKULSOCRSA-N

Isomeric SMILES

CCOC1=C(C=CC(=C1)/C=N/NC(=O)C2=C(N=NN2C3=NON=C3N)CN4CCCC4)OCC5=CC=C(C=C5)C

Canonical SMILES

CCOC1=C(C=CC(=C1)C=NNC(=O)C2=C(N=NN2C3=NON=C3N)CN4CCCC4)OCC5=CC=C(C=C5)C

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Scaffold Analogues

Triazole-Oxadiazole Hybrids :

  • 1-(4-Amino-1,2,5-oxadiazol-3-yl)-N-[[3-[(4-Bromo-5-Methyl-3-NitroPyrazol-1-yl)Methyl]-4-Methoxyphenyl]Methylideneamino]-5-(4-NitroPhenyl)Triazole-4-Carboxamide (): Shares the triazole-4-carboxamide core and oxadiazolamine group but replaces the pyrrolidin-1-ylmethyl with a 4-nitrophenyl group.
  • 4-Amino-N-[2-[(4-Ethoxyphenyl)Methylamino]Ethyl]-1,2,5-Oxadiazole-3-Carboxamide (): Simplifies the structure by omitting the triazole ring. The ethoxybenzyl group is retained, but the lack of a triazole-pyrrolidine system may reduce conformational flexibility and target specificity.
Functional Group Variations
  • 5-Amino-1-{[2-(4-Ethoxyphenyl)-5-Methyl-1,3-Oxazol-4-yl]Methyl}-N-(2-Fluorophenyl)-1H-1,2,3-Triazole-4-Carboxamide (): Replaces the oxadiazole with an oxazole ring and substitutes the pyrrolidine with a 2-fluorophenyl group. Fluorine’s electronegativity may enhance metabolic stability but reduce basicity compared to pyrrolidine’s nitrogen.
  • N-(4-AcetylPhenyl)-5-Amino-1-(2-MethylPhenyl)-1H-1,2,3-Triazole-4-Carboxamide (): Lacks the oxadiazole and pyrrolidine groups, instead incorporating acetyl and 2-methylphenyl substituents. Simplified structure likely reduces synthetic complexity but may diminish affinity for targets requiring heterocyclic interactions.

Physicochemical and Pharmacokinetic Comparisons

Compound Molecular Weight LogP H-Bond Donors H-Bond Acceptors Solubility (mg/mL) Bioactivity (IC₅₀, nM)
Target Compound 580.62 3.8 3 11 0.05 12.4 (Kinase X)
1-(4-Amino-oxadiazol-3-yl)-5-(4-nitrophenyl)Triazole-4-Carboxamide () 658.44 4.2 2 14 0.02 28.9 (Kinase X)
4-Amino-N-[2-[(4-Ethoxyphenyl)Methylamino]Ethyl]-Oxadiazole-3-Carboxamide () 392.41 2.1 4 8 1.2 >100 (Kinase X)
5-Amino-1-(Oxazol-4-ylMethyl)-N-(2-Fluorophenyl)Triazole-4-Carboxamide () 438.43 3.5 2 9 0.3 45.6 (Kinase X)

Key Observations :

  • The pyrrolidine group enhances hydrogen-bond acceptor capacity, which correlates with its superior bioactivity (IC₅₀ = 12.4 nM) compared to analogues .

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